Benfotiamine-d5
Benfotiamine-d5
Brand Name:
Vulcanchem
CAS No.:
1331669-97-6
VCID:
VC0141796
InChI:
InChI=1S/C19H23N4O6PS/c1-13(23(12-24)11-16-10-21-14(2)22-18(16)20)17(8-9-29-30(26,27)28)31-19(25)15-6-4-3-5-7-15/h3-7,10,12H,8-9,11H2,1-2H3,(H2,20,21,22)(H2,26,27,28)/b17-13-/i3D,4D,5D,6D,7D
SMILES:
CC1=NC=C(C(=N1)N)CN(C=O)C(=C(CCOP(=O)(O)O)SC(=O)C2=CC=CC=C2)C
Molecular Formula:
C19H23N4O6PS
Molecular Weight:
471.479
Benfotiamine-d5
CAS No.: 1331669-97-6
Cat. No.: VC0141796
Molecular Formula: C19H23N4O6PS
Molecular Weight: 471.479
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1331669-97-6 |
|---|---|
| Molecular Formula | C19H23N4O6PS |
| Molecular Weight | 471.479 |
| IUPAC Name | S-[(Z)-2-[(4-amino-2-methylpyrimidin-5-yl)methyl-formylamino]-5-phosphonooxypent-2-en-3-yl] 2,3,4,5,6-pentadeuteriobenzenecarbothioate |
| Standard InChI | InChI=1S/C19H23N4O6PS/c1-13(23(12-24)11-16-10-21-14(2)22-18(16)20)17(8-9-29-30(26,27)28)31-19(25)15-6-4-3-5-7-15/h3-7,10,12H,8-9,11H2,1-2H3,(H2,20,21,22)(H2,26,27,28)/b17-13-/i3D,4D,5D,6D,7D |
| Standard InChI Key | BTNNPSLJPBRMLZ-CSFUHONJSA-N |
| SMILES | CC1=NC=C(C(=N1)N)CN(C=O)C(=C(CCOP(=O)(O)O)SC(=O)C2=CC=CC=C2)C |
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